molecular formula C13H14N2O3S B7530168 N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide

N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide

Cat. No. B7530168
M. Wt: 278.33 g/mol
InChI Key: LNKJOLQQLIVVPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential applications in cancer treatment. This compound was first synthesized in the 1990s and has since been the subject of numerous scientific studies. In

Scientific Research Applications

N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide has been extensively studied for its potential applications in cancer treatment. In preclinical studies, N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide has been shown to induce tumor necrosis and inhibit tumor growth in a variety of cancer types, including lung, breast, and colon cancer. N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide has also been shown to enhance the effectiveness of chemotherapy and radiation therapy in cancer treatment.

Mechanism of Action

The mechanism of action of N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide is not fully understood, but it is believed to involve the activation of the immune system and the induction of tumor necrosis. N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide has been shown to activate the production of cytokines and chemokines, which are involved in the immune response to cancer cells. N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide has also been shown to induce the production of reactive oxygen species, which can lead to tumor cell death.
Biochemical and Physiological Effects
N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide has been shown to have a number of biochemical and physiological effects. In preclinical studies, N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide has been shown to induce the production of cytokines and chemokines, which are involved in the immune response to cancer cells. N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide has also been shown to induce the production of reactive oxygen species, which can lead to tumor cell death. N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide has been shown to have a short half-life in the body, which limits its effectiveness as a cancer treatment.

Advantages and Limitations for Lab Experiments

N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide has a number of advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in the lab, and it has been extensively studied for its potential applications in cancer treatment. However, N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide has a short half-life in the body, which limits its effectiveness as a cancer treatment.

Future Directions

There are a number of future directions for research on N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide. One area of research is the development of analogues of N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide that have a longer half-life in the body and are more effective as cancer treatments. Another area of research is the development of combination therapies that include N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide and other cancer treatments, such as chemotherapy and radiation therapy. Additionally, more research is needed to fully understand the mechanism of action of N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide and its potential applications in cancer treatment.

Synthesis Methods

N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide can be synthesized using a variety of methods, including the reaction of 3-methylbenzoic acid with thionyl chloride to produce 3-methylbenzoyl chloride, which is then reacted with 2-mercaptoethanol to produce the intermediate 2-(2-hydroxyethylthio)benzoic acid. This intermediate is then reacted with thionyl chloride to produce the corresponding acid chloride, which is then reacted with 2-mercaptoethanol and ammonia to produce N-(2-(2,4-dioxothiazolidin-3-yl)ethyl)-3-methylbenzamide.

properties

IUPAC Name

N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)ethyl]-3-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H14N2O3S/c1-9-3-2-4-10(7-9)12(17)14-5-6-15-11(16)8-19-13(15)18/h2-4,7H,5-6,8H2,1H3,(H,14,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LNKJOLQQLIVVPE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)C(=O)NCCN2C(=O)CSC2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H14N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

278.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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